Ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C24H20ClN3O4S2/c1-2-32-24(31)21-18-13-34-22(26-19(29)14-33-12-15-6-4-3-5-7-15)20(18)23(30)28(27-21)17-10-8-16(25)9-11-17/h3-11,13H,2,12,14H2,1H3,(H,26,29)
• InChI Key: ZGLICRWAXWFAJS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)CSCC3=CC=CC=C3)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H20ClN3O4S2
• Molecular Weight: 514.0 g/mol

Description

Ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H20ClN3O4S2 and its molecular weight is 514.01. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Heterocyclic Compound Synthesis : Research has led to the synthesis of various pyridazine derivatives, including pyrrolo[2,3-c]pyridazines and furo[2,3-c]pyridazines, through reactions involving compounds related to Ethyl 5-[(2-benzylsulfanylacetyl)amino]-3-(4-chlorophenyl)-4-oxothieno[3,4-d]pyridazine-1-carboxylate. These synthetic pathways offer insights into creating new compounds with potential for further chemical and pharmacological exploration (Deeb, Bayoumy, Yasine, & Fikry, 1992).

• Antimicrobial and Anti-inflammatory Properties : A study focused on the synthesis of tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one derivatives, similar in structural concept to the compound , exhibited promising antibacterial, antifungal, and anti-inflammatory activities. This suggests the potential for developing new therapeutic agents from these chemical frameworks (Narayana et al., 2006).

• Anticancer Research : Research into related ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate compounds has identified new apoptosis-inducing agents for breast cancer. This line of investigation offers a pathway to developing novel anticancer therapeutics based on the structural motifs found in these compounds (Gad et al., 2020).

• Antibacterial Activity : Synthesis and evaluation of new ethyl thionicotinates and related compounds, including pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, have shown significant antibacterial activity. This research underscores the therapeutic potential of such compounds in addressing microbial resistance (Gad-Elkareem & El-Adasy, 2010).